Cas no 82410-32-0 (Ganciclovir)

Ganciclovir is an antiviral medication that exhibits potent activity against cytomegalovirus (CMV) and herpes simplex virus (HSV). Its advantages include high efficacy in treating CMV retinitis, improved tolerance compared to acyclovir, and a long half-life allowing for infrequent dosing.
Ganciclovir structure
Ganciclovir structure
Product Name:Ganciclovir
CAS No:82410-32-0
MF:C9H13N5O4
MW:255.230621099472
MDL:MFCD00870588
CID:60435
PubChem ID:24278453
Update Time:2025-08-15

Ganciclovir Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-9-(((1,3-dihydroxypropan-2-yl)oxy)methyl)-1H-purin-6(9H)-one
    • Ganciclovir
    • Ganciclovir Hydrate
    • Ganciclovir (BW B759U, BW 759, DHPG, 2'-Nor-2'-deoxyguanosine ,BIOLF-62,2'-NDG,Cytovene®, Cymevene®, Vitrasert®)
    • 2'-ndg
    • 2'-Nor-2'-deoxyguanosine
    • biolf62
    • BW 759
    • bw-759
    • cymevan
    • cymevene
    • gancyclovir
    • GVC
    • HHEMG
    • 2-Amino-1,9-dihydro-9-[[2-hydroxy-1-(hydroxymethyl)ethoxy]methyl]-6H-purin-6-one
    • 9-(1,3-Dihydroxy-2-propoxymethyl)guanine
    • DHPG
    • Ganciclovir ready made solution
    • 9-[[2-Hydroxy-1-(hydroxymethyl)ethoxy]methyl]guanine Hydrate
    • 2-Amino-1,9-dihydro-9-((2-hydroxy-1-(hydroxymethyl)ethoxy)methyl)-6H-purin-6-one
    • 9-((2-Hydroxy-1-(hydroxymethyl)ethoxy)-methyl)guanine
    • 2'-Nor-2'-deo
    • Cytovene
    • Vitrasert
    • Zirgan
    • Hydroxyacyclovir
    • Ganciclovirum
    • Virgan
    • Biolf 62
    • Ganciclovirum [Latin]
    • BW 759U
    • 9-[(1,3-Dihydroxy-2-propoxy)methyl]guanine
    • 9-(1,3-DIHYDROXY-PROPOXYMETHANE)GUANINE
    • 2-amino-9-{[(1,3-dihydroxypropan-2-yl)oxy]methyl}-6,9-dihydro-3H-purin-6-one
    • GA2
    • Cyt
    • 2-Amino-1,9-dihydro-9-[[2-hydroxy-1-(hydroxymethyl)ethoxy]methyl]-6H-purin-6-one (ACI)
    • 2-Amino-9-(1,3-dihydroxypropan-2-yloxymethyl)-3H-purin-6-one
    • 2-Amino-9-(2-hydroxy-1-hydroxymethyl-ethoxymethyl)-1,9-dihydro-purin-6-one
    • 2-Amino-9-[[(1,3-dihydroxypropan-2-yl)oxy]methyl]-6,9-dihydro-3H-purin-6-one
    • 2′-NDG
    • 2′-Nor-2′-deoxyguanosine
    • BW-B 759U
    • Denosine
    • Ganguard
    • Ganquard
    • Gengxiluowei
    • MeSH ID: D015774
    • Nataclovir
    • Natclovir
    • RS 21592
    • Vitrasert Implant
    • SR-01000721941-3
    • NCGC00015471-06
    • NC00647
    • BIDD:GT0783
    • 9-[[(1,3-Dihydroxy-2-propyl)oxy]methyl]guanine
    • Valganciclovir hydrochloride impurity a
    • 2-amino-9-(((1,3-dihydroxypropan-2-yl)oxy)methyl)-1,9-dihydro-6H-purin-6-one
    • A840322
    • HMS3259B13
    • BCP12705
    • GCV & MSL
    • CCG-204629
    • 9-(1,3-dihydroxy-2-propoxymethyl)-guanine
    • 9-(1,3-dihydroxy-2propoxymethyl)guanine
    • 2-Amino-1,9-((2-hydroxy-1-(hydroxymethyl)ethoxy)methyl)-6-H-purin-6-one
    • SCHEMBL3033
    • IRSCQMHQWWYFCW-UHFFFAOYSA-N
    • Prestwick3_000839
    • HMS2090K08
    • Ganciclovir, Antibiotic for Culture Media Use Only
    • 2-amino-9-((1,3-dihydroxypropan-2-yloxy)methyl)-9H-purin-6-ol
    • 2-[(2-amino-6-hydroxypurin-9-yl)methoxy]propane-1,3-diol
    • 2-amino-9-[[2-hydroxy-1-(hydroxymethyl)ethoxy]methyl]-3H-purin-6-one
    • DTXSID8041032
    • CHEBI:465284
    • Ganciclovir,(S)
    • Tox21_110160_1
    • NCGC00015471-02
    • NSC759656
    • GANCICLOVIR [MART.]
    • MB3795
    • FT-0668948
    • AKOS026749928
    • VALGANCICLOVIR HYDROCHLORIDE IMPURITY A [USP IMPURITY]
    • Lopac-G-2536
    • NCGC00015471-05
    • HMS3371H01
    • GANCICLOVIR [EMA EPAR]
    • PDSP1_000816
    • HMS2235C21
    • MFCD00870588
    • CCRIS 9212
    • NCGC00015471-08
    • SPBio_002718
    • NCGC00261224-01
    • methyl)-1H-purin-6(9H)-one
    • HY-13637
    • EN300-49857
    • GANCICLOVIR [EP IMPURITY]
    • PDSP2_000803
    • Ganciclovir 100 microg/mL in Acetonitrile:Water
    • GCV
    • SMR000058324
    • NCGC00015471-04
    • 2-(2-Amino-1,6-dihydro-6-oxo-purin-9-yl)methoxy-1,3-propanediol
    • EU-0100539
    • GANCICLOVIR [MI]
    • G0315
    • SW197135-3
    • BIOLF-62
    • SR-01000721941
    • CS-2014
    • GANCICLOVIR [USP-RS]
    • GANCICLOVIR [USAN]
    • 9-((2-Hydroxy-1-(hydroxymethyl)ethoxy)methyl)guanine
    • EC 627-054-3
    • 2-amino-9-((1,3-dihydroxypropan-2-yloxy)
    • Guanine, 9-((2-hydroxy-1-(hydroxymethyl)ethoxy)methyl)-
    • Ganciclovir, United States Pharmacopeia (USP) Reference Standard
    • SR-01000075894-4
    • Z594284200
    • Cytovene (TN)
    • Zirgan (TN)
    • GANCICLOVIR [USP MONOGRAPH]
    • CAS_82410-32-0
    • NCGC00093928-02
    • BSPBio_000797
    • G 2536
    • 2-amino-9-(2-hydroxy-1-hydroxymethylethoxymethyl)-6,9-dihydro-1H-6-purinone
    • NSC 759656
    • HMS3714H19
    • NS00003516
    • KS-1065
    • GANCICLOVIR [EP MONOGRAPH]
    • D00333
    • 82410-32-0
    • NCGC00015471-16
    • NCGC00093928-01
    • BW-759U
    • P9G3CKZ4P5
    • BW-795
    • DTXCID6021032
    • BPBio1_000877
    • GANCICLOVIR [WHO-DD]
    • Tox21_110160
    • Prestwick1_000839
    • Prestwick2_000839
    • AKOS037492029
    • NCGC00168567-01
    • Opera_ID_284
    • BDBM85707
    • Ganciclovir [USAN:USP:INN:BAN:JAN]
    • 9-((1,3-Dihydroxy-2-propoxy)methyl)guanine
    • Ganciclovir (JAN/USP/INN)
    • HMS2097H19
    • SDCCGSBI-0050522.P002
    • GANCICLOVIR [INN]
    • DRG-0018
    • NSC-759656
    • HMS3604L19
    • C07019
    • SY027981
    • Prestwick0_000839
    • NCGC00015471-03
    • Cymeven
    • NCGC00015471-01
    • SR-01000075894-1
    • GANCICLOVIR [JAN]
    • Ganciclovir, Pharmaceutical Secondary Standard; Certified Reference Material
    • 6H-Purin-6-one, 2-amino-1,9-dihydro-9-((2-hydroxy-1-(hydroxymethyl)ethoxy)methyl)-
    • 2-amino-9-(1,3-dihydroxypropan-2-yloxymethyl)-1H-purin-6-one
    • SMP2_000038
    • SCHEMBL14491348
    • MLS000028481
    • Prestwick_1068
    • LP00539
    • GCV & 1110U81
    • C9H13N5O4
    • Lopac0_000539
    • CHEMBL182
    • BDBM50237614
    • 2-amino-9-{[(1,3-dihydroxypropan-2-yl)oxy]methyl}-1,9-dihydro-6H-purin-6-one
    • s1878
    • FT-0611007
    • Ganciclovir, European Pharmacopoeia (EP) Reference Standard
    • Pharmakon1600-01502362
    • GANCICLOVIR [HSDB]
    • BG164496
    • Vitrasert (TN)
    • RS-21592
    • DB01004
    • Ganciclovir, 1.0 mg/mL (1% 1M HCl in Methanol), certified reference material
    • 2-amino-9-((1,3-dihydroxypropan-2-yloxy)methyl)-3H-purin-6(9H)-one
    • UNII-P9G3CKZ4P5
    • AC-8069
    • NSC_3454
    • CAS-82410-32-0
    • NCGC00188980-01
    • HMS3655M18
    • Tox21_500539
    • HSDB 6512
    • 2-amino-9-((1,3-dihydroxypropan-2-yloxy)methyl)-1H-purin-6(9H)-one
    • SR-01000075894
    • 2-(6-Amino-purin-9-ylmethoxy)-propane-1,3-diol
    • GANCICLOVIR [ORANGE BOOK]
    • MLS001077349
    • HMS1570H19
    • Q-201148
    • Q417640
    • Guanine, 9-((2-hydroxy-1-(hydroxymethyl)ethoxy)methyl)- and MSL, neutralizing monoclonal antibody
    • Citovirax
    • A935676
    • 9-[[2-Hydroxy-1-(hydroxymethyl)ethoxy]methyl]guanine
    • AKOS004119898
    • 2-((6-Hydroxy-2-imino-2,3-dihydro-9H-purin-9-yl)methoxy)propane-1,3-diol
    • HMS3261L19
    • Ganciclovir, >=99% (HPLC), powder
    • GANCICLOVIR [VANDF]
    • 2-amino-9-[[2-hydroxy-1-(hydroxymethyl)ethoxy]methyl]-1H-purin-6-one
    • 2-amino-9-{[2-hydroxy-1-(hydroxymethyl)ethoxy]methyl}-1,9-dihydro-6H-purin-6-one
    • ST-605
    • 2-[(2-amino-6-hydroxy-9H-purin-9-yl)methoxy]propane-1,3-diol
    • BRD-K22662435-001-18-3
    • BBL029078
    • 2-Amino-9-(((1,3-dihydroxypropan-2-yl)oxy)methyl)-6,9-dihydro-1H-purin-6-one
    • STL514515
    • 2-amino-9-{[(1,3-dihydroxypropan-2-yl)oxy]methyl}-6,9-dihydro-1H-purin-6-one
    • BRD-K22662435-001-17-5
    • STK801910
    • BRD-K22662435-001-19-1
    • MDL： MFCD00870588
    • Inchi： 1S/C9H13N5O4/c10-9-12-7-6(8(17)13-9)11-3-14(7)4-18-5(1-15)2-16/h3,5,15-16H,1-2,4H2,(H3,10,12,13,17)
    • InChI Key： IRSCQMHQWWYFCW-UHFFFAOYSA-N
    • SMILES： O=C1C2N=CN(C=2NC(N)=N1)COC(CO)CO

Computed Properties

  • Exact Mass: 255.09700
  • Monoisotopic Mass: 255.096754
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: nothing
  • Topological Polar Surface Area: 135

Experimental Properties

  • Color/Form: Powder
  • Density: 1.3559 (rough estimate)
  • Melting Point: 250°C(dec.)(lit.)
  • Boiling Point: 398.46°C (rough estimate)
  • Flash Point: Degrees Fahrenheit:48.2°F
    Degrees Celsius:9°C
  • Refractive Index: 1.7610 (estimate)
  • Solubility: 0.1 M HCl: 10 mg/mL
  • PSA: 139.28000
  • LogP: -1.38970
  • Solubility: 0.1 M HCl: 10 mg/mL
  • Merck: 4363
  • Color/Form: 10 mM in DMSO

Ganciclovir Security Information

  • Symbol: GHS08
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H360
  • Warning Statement： P201-P308 + P313
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 46-11-23/24/25-39/23/24/25
  • Safety Instruction： S53-S36/37/39-S45
  • RTECS：MF8407000
  • Hazardous Material Identification： T
  • Risk Phrases：R46; R60; R61
  • Toxicity：LD50 i.p. in mice: 1-2 g/kg (Martin)
  • Storage Condition：2-8°C

Ganciclovir Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ganciclovir Pricemore >>

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Ganciclovir Production Method

Production Method 1

3376-59-8 3376-59-8
82410-32-0 82410-32-0
86357-09-7 86357-09-7
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,2-Dichloroethane
2.1 Reagents: Hexamethyldisilazane ,  Ammonium sulfate
2.2 Reagents: Tetrabutylammonium iodide Solvents: 1,2-Dichloroethane
3.1 Reagents: Sodium hydroxide Solvents: Water
Reference
Acyclic nucleosides containing two heterocyclic bases
Ogilvie, Kelvin K.; et al, Nucleosides & Nucleotides, 1986, 5(2), 169-83

Production Method 2

86357-14-4 86357-14-4
82410-32-0 82410-32-0
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Methanol ;  24 h, rt
Reference
Synthesis of 8-[18F]fluoroguanine derivatives: in vivo probes for imaging gene expression with positron emission tomography
Namavari, M.; et al, Nuclear Medicine and Biology, 2000, 27(2), 157-162

Production Method 3

86357-14-4 86357-14-4
82410-32-0 82410-32-0
Reaction Conditions
1.1 Reagents: Ammonium hydroxide
Reference
A facile synthesis of 9-(1,3-dihydroxy-2-propoxymethyl)guanine (ganciclovir) from guanosine
Boryski, Jerzy; et al, Synthesis, 1999, (4), 625-628

Production Method 4

84245-12-5 84245-12-5
82410-32-0 82410-32-0
Reaction Conditions
Reference
1-Monophosphate esters, 1,3-bisphosphate esters and cyclic phosphate esters of 9-(1,3-dihydroxy-2-propoxymethyl)guanine as antiviral agents
, European Patent Organization, , ,

Production Method 5

82410-31-9 82410-31-9
82410-32-0 82410-32-0
Reaction Conditions
1.1 Reagents: Cyclohexene Catalysts: Palladium chloride Solvents: Ethanol
1.2 Reagents: Sodium bicarbonate Solvents: Dimethylformamide
Reference
Catalytic effect of tetrabutylammonium fluoride in the preparation of secoribonucleosides
Hakimelahi, Gholam H.; et al, Helvetica Chimica Acta, 1989, 72(7), 1495-500

Production Method 6

82410-31-9 82410-31-9
82410-32-0 82410-32-0
Reaction Conditions
1.1 Reagents: Cyclohexene Catalysts: Palladium Solvents: Ethanol ;  24 h, reflux
Reference
An Improved Total Synthesis of PET HSV-tk Gene Expression Imaging Agent 9-[(3-[18F]Fluoro-1-hydroxy-2-propoxy)methyl]guanine ([18F]FHPG)
Wang, Ji-Quan; et al, Synthetic Communications, 2004, 34(5), 917-932

Production Method 7

82410-31-9 82410-31-9
82410-32-0 82410-32-0
Reaction Conditions
1.1 Reagents: Cyclohexene Catalysts: Palladium Solvents: Ethanol
Reference
Novel radiosynthesis of PET HSV-tk gene reporter probes [18F]FHPG and [18F]FHBG employing dual Sep-Pak SPE techniques
Wang, Ji-Quan; et al, Bioorganic & Medicinal Chemistry Letters, 2003, 13(22), 3933-3938

Production Method 8

82410-32-0 82410-32-0
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  4 h, rt
1.2 Reagents: Sodium borohydride Solvents: Methanol ;  10 - 15 °C; 2 h, 25 °C
Reference
A facile synthesis of potent antiherpes drug substance, ganciclovir, 9-[(1,3-dihydroxy-2-propoxy)methyl]guanine, using a new masked glycerol derivative
Prasada Raju, V. V. N. K. V.; et al, ARKIVOC (Gainesville, 2009, (12), 296-301

Production Method 9

82410-32-0 82410-32-0
86357-09-7 86357-09-7
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water
Reference
Acyclic nucleosides containing two heterocyclic bases
Ogilvie, Kelvin K.; et al, Nucleosides & Nucleotides, 1986, 5(2), 169-83

Production Method 10

10310-21-1 10310-21-1
82410-32-0 82410-32-0
86357-09-7 86357-09-7
Reaction Conditions
1.1 Reagents: Hexamethyldisilazane ,  Ammonium sulfate
1.2 Reagents: Tetrabutylammonium iodide Solvents: 1,2-Dichloroethane
2.1 Reagents: Sodium hydroxide Solvents: Water
Reference
Acyclic nucleosides containing two heterocyclic bases
Ogilvie, Kelvin K.; et al, Nucleosides & Nucleotides, 1986, 5(2), 169-83

Production Method 11

84245-12-5 84245-12-5
82410-32-0 82410-32-0
Reaction Conditions
1.1 Reagents: Ammonium hydroxide Solvents: Methanol ,  Water ;  17 h, rt
Reference
A novel approach to the synthesis of the purine anti-viral agent gancyclovir
Sariri, Reyhaneh; et al, Indian Journal of Chemistry, 2003, (3), 651-654

Production Method 12

84245-12-5 84245-12-5
82410-32-0 82410-32-0
Reaction Conditions
1.1 Reagents: Ammonium hydroxide
Reference
9-(1,3-Dihydroxy-2-propoxymethyl)guanine: a new potent and selective antiherpes agent
Martin, John C.; et al, Journal of Medicinal Chemistry, 1983, 26(5), 759-61

Production Method 13

441349-85-5 441349-85-5
82410-32-0 82410-32-0
Reaction Conditions
1.1 Reagents: Methylamine ,  Potassium acetate Catalysts: Tetrabutylammonium chloride Solvents: Dimethylformamide ,  Water
Reference
Intermediate of anti-viral medicine, their preparation and use
, China, , ,

Production Method 14

100675-29-4 100675-29-4
82410-32-0 82410-32-0
Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Methanol
Reference
Synthesis of 9-[(1,3-dihydroxy-2-propoxy)methyl]guanine (DHPG) via condensation of N2,9-diacetylguanine with a sulfinylmethyl ether
McGee, Danny P. C.; et al, Synthetic Communications, 1988, 18(14), 1651-60

Production Method 15

100675-29-4 100675-29-4
82410-32-0 82410-32-0
Reaction Conditions
Reference
2,6-Substituted-9-(1,3-dihydroxy-2-propoxymethyl)purines and certain derivatives
, European Patent Organization, , ,

Production Method 16

30747-23-0 30747-23-0
84245-11-4 84245-11-4
82410-32-0 82410-32-0
Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid
1.2 Reagents: Hydrogen Catalysts: Palladium oxide (PdO) Solvents: Ethanol ,  Water
1.3 Reagents: Dimethylamine Solvents: Water
Reference
Preparation of guanine derivatives
, Poland, , ,

Production Method 17

6972-79-8 6972-79-8
73-40-5 73-40-5
82410-32-0 82410-32-0
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,2-Dichloroethane ;  0 °C
1.2 Reagents: Hexamethyldisilazane ,  Ammonium sulfate
1.3 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran
Reference
Novel radiosynthesis of PET HSV-tk gene reporter probes [18F]FHPG and [18F]FHBG employing dual Sep-Pak SPE techniques
Wang, Ji-Quan; et al, Bioorganic & Medicinal Chemistry Letters, 2003, 13(22), 3933-3938

Production Method 18

82410-32-0 82410-32-0
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  1 h, 115 °C
Reference
Efficient synthesis of 9-(4-[18F]fluoro-3-hydroxymethylbutyl)guanine ([18F]FHBG) and 9-[(3-[18F]fluoro-1-hydroxy-2-propoxy)methyl]guanine ([18F]FHPG)
Liu, Jie; et al, Journal of Fluorine Chemistry, 2017, 201, 24-42

Production Method 19

89281-73-2 89281-73-2
3056-33-5 3056-33-5
82410-32-0 82410-32-0
Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid Solvents: Xylene
2.1 Reagents: Methylamine Solvents: Methanol ,  Water
3.1 Reagents: Methylamine ,  Potassium acetate Catalysts: Tetrabutylammonium chloride Solvents: Dimethylformamide ,  Water
Reference
Intermediate of anti-viral medicine, their preparation and use
, China, , ,

Production Method 20

441349-84-4 441349-84-4
82410-32-0 82410-32-0
Reaction Conditions
1.1 Reagents: Methylamine Solvents: Methanol ,  Water
2.1 Reagents: Methylamine ,  Potassium acetate Catalysts: Tetrabutylammonium chloride Solvents: Dimethylformamide ,  Water
Reference
Intermediate of anti-viral medicine, their preparation and use
, China, , ,

Production Method 21

86629-51-8 86629-51-8
82410-32-0 82410-32-0
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Methanol
Reference
Efficient synthesis of 1,2-seco and 1,2-seco-2-nor pyrimidine and purine nucleosides
Azymah, Muhammad; et al, Tetrahedron Letters, 1989, 30(45), 6165-8

Production Method 22

82410-32-0 82410-32-0
Reaction Conditions
Reference
Antiviral compounds
, European Patent Organization, , ,

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